

Introduction to Epoxyoctadecenoic Acids (EpOMEs): A Class of Bioactive Linoleic Acid Metabolites

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid*

Cat. No.: B15551014


[Get Quote](#)

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid belongs to the family of epoxy fatty acids (EpFAs), which are produced from the metabolism of polyunsaturated fatty acids (PUFAs)[1][2]. The most abundant PUFA in the Western diet, linoleic acid, is a substrate for cytochrome P450 (CYP) enzymes, leading to the formation of various EpOME regioisomers, including the 9,10- and 12,13-EpOMEs, also known as leukotoxin and isoleukotoxin, respectively[3][4]. These EpOMEs are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyoctadecenoic acids (DiHOMEs)[3][4]. This metabolic conversion is a critical control point, as the epoxides and diols often exhibit distinct, and sometimes opposing, biological activities.

The balance between EpOMEs and DiHOMEs is crucial in a multitude of physiological and pathological processes, including inflammation, pain, cardiovascular function, and cancer[5][6][7]. This guide will compare the known signaling interactions of the major EpOME isomers and their diols, providing a framework for understanding the potential activities of less-studied isomers like **cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid**.

Biosynthesis and Metabolism of EpOMEs

The metabolic pathway for the generation and degradation of EpOMEs is a key determinant of their signaling capacity.



[Click to download full resolution via product page](#)

Caption: Biosynthesis and metabolism of EpOMEs.

Comparative Analysis of Signaling Pathway Interactions

The biological effects of EpOMEs are dictated by their interactions with a variety of signaling pathways. Here, we compare the known activities of the major isomers.

Inflammatory and Immune Signaling

EpOMes and their diols are potent modulators of inflammation. A key distinction is that while epoxides can have anti-inflammatory properties, their corresponding diols are often pro-inflammatory[8].

- **Neutrophil Chemotaxis:** Both 9,10-EpOME (leukotoxin) and its diol can induce chemotaxis in human neutrophils. This process is mediated by pertussis toxin-sensitive G-proteins and phosphatidylinositol-3-kinase (PI3-K), a pathway distinct from that used by the classical chemoattractant fMLP[9].
- **NF- κ B Signaling:** Epoxyeicosatrienoic acids (EETs), derived from arachidonic acid, are known to reduce NF- κ B signaling, thereby decreasing the expression of adhesion molecules and leukocyte recruitment[10]. While less studied for EpOMes, it is plausible that they share this mechanism. Conversely, pro-inflammatory stimuli can be exacerbated by certain EpOME metabolites. For instance, 12,13-EpOME has been shown to have more potent pro-inflammatory effects than 9,10-EpOME in a model of colon tumorigenesis[11].
- **Acute Respiratory Distress Syndrome (ARDS):** Leukotoxin and its diol are implicated in the pathogenesis of ARDS[9][12]. In vivo studies have demonstrated that leukotoxin-diol is more toxic than its parent epoxide, causing massive alveolar edema and hemorrhage[12]. This suggests that sEH activity is a critical factor in the severity of this condition. In fact, leukotoxin is considered a protoxin that is bioactivated by sEH to its more toxic diol[13][14].

Metabolic Signaling

EpOMes and DiHOMes are emerging as important regulators of metabolic pathways.

- **Peroxisome Proliferator-Activated Receptors (PPARs):** Epoxy fatty acids are potential endogenous ligands for PPARs, a family of nuclear receptors that are master regulators of lipid and glucose metabolism[15]. The activation of PPARs can influence the expression of a wide range of genes involved in energy homeostasis. While direct comparisons of the PPAR-activating potential of different EpOME isomers are scarce, it is an active area of research.
- **AMP-Activated Protein Kinase (AMPK) Pathway:** 12,13-EpOME has been shown to activate AMPK in hepatocytes by promoting the phosphorylation of AMPK α on Thr172[16]. This activation leads to the phosphorylation of the AMPK target, acetyl-CoA carboxylase (ACC), and a subsequent reduction in the expression of HMG-CoA reductase, a key enzyme in


cholesterol synthesis[16]. In contrast, the corresponding diol, 12,13-DiHOME, did not affect the phosphorylation of AMPK or ACC, highlighting the specific signaling capacity of the epoxide[16].

Compound	Pathway	Effect	Cell Type	Reference
9,10-EpOME (Leukotoxin)	Neutrophil Chemotaxis	Induction	Human Neutrophils	[9]
9,10-DiHOME (Leukotoxin diol)	Neutrophil Chemotaxis	Induction	Human Neutrophils	[9]
12,13-EpOME	Pro-inflammatory	Potentiation	Colon	[11]
12,13-EpOME	AMPK Activation	Phosphorylation of AMPK α	Hepatocytes	[16]
12,13-DiHOME	AMPK Activation	No effect	Hepatocytes	[16]

Cancer Signaling

Recent evidence has implicated EpOMEs in the progression of certain cancers.

- **Breast Cancer:** A recent study found that EpOMEs are significantly increased in the plasma of breast cancer patients[6][17]. The study demonstrated that 12,13-EpOME promotes the proliferation and metastasis of triple-negative breast cancer (TNBC) cells[6]. The underlying mechanism involves the upregulation of PLEC (Plectin), which in turn upregulates NF κ B1, a transcription factor for the chemokine CXCL9[17]. This PLEC/NF κ B1/CXCL9 signaling axis appears to be a critical mediator of the pro-tumorigenic effects of EpOMEs[17].



[Click to download full resolution via product page](#)

Caption: EpOME-mediated signaling in breast cancer.

Experimental Methodologies

To facilitate further research in this area, we provide outlines of key experimental protocols for assessing the interaction of EpOMEs with signaling pathways.

Neutrophil Chemotaxis Assay

This assay quantifies the directed migration of neutrophils in response to a chemical stimulus.

Protocol:

- **Neutrophil Isolation:** Isolate human neutrophils from fresh peripheral blood using density gradient centrifugation (e.g., with Ficoll-Paque).
- **Chemotaxis Chamber Setup:** Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a microporous membrane (typically 3-5 μm pore size) separating the upper and lower wells.
- **Loading:**
 - Load the lower wells with the test compounds (e.g., 9,10-EpOME, 9,10-DiHOME, or fMLP as a positive control) diluted in a suitable buffer (e.g., HBSS with 0.1% BSA).
 - Load the upper wells with the isolated neutrophils.
- **Incubation:** Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for 60-90 minutes.
- **Quantification:**
 - After incubation, remove the non-migrated cells from the top of the membrane.
 - Fix and stain the migrated cells on the underside of the membrane.
 - Count the number of migrated cells per high-power field using a microscope. Alternatively, use a fluorescently-labeled cell-based assay and quantify migration using a plate reader.
- **Data Analysis:** Compare the number of migrated cells in response to the test compounds with the negative control (buffer alone).


NF- κ B Reporter Gene Assay

This assay measures the activation of the NF- κ B transcription factor.

Protocol:

- **Cell Culture and Transfection:**

- Culture a suitable cell line (e.g., HEK293T or a relevant immune cell line) in appropriate media.
- Co-transfect the cells with a plasmid containing a luciferase reporter gene under the control of an NF- κ B response element and a control plasmid (e.g., expressing Renilla luciferase) for normalization.
- Treatment: After 24-48 hours, treat the cells with the test compounds (EpOME isomers, DiHOME isomers) in the presence or absence of a pro-inflammatory stimulus (e.g., TNF- α or LPS).
- Lysis and Luciferase Assay: After the desired treatment period (typically 6-24 hours), lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.
- Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare the normalized luciferase activity in treated cells to that in control cells to determine the effect of the compounds on NF- κ B activation.



[Click to download full resolution via product page](#)

Caption: Workflow for NF- κ B reporter gene assay.

Therapeutic Implications: Targeting the EpOME Pathway

The significant biological activities of EpOMEs and DiHOMEs make their metabolic pathway an attractive target for therapeutic intervention.

- Soluble Epoxide Hydrolase (sEH) Inhibition: A primary strategy is the inhibition of sEH. By preventing the conversion of EpOMEs to DiHOMEs, sEH inhibitors can increase the levels of the generally more beneficial epoxides[8][10][18]. sEH inhibitors have shown promise in preclinical models of hypertension, inflammation, pain, and cardiac hypertrophy[5][18]. The therapeutic potential of sEH inhibitors is currently being explored in clinical trials for hypertension[18].
- Dietary Modulation: Since linoleic acid is the precursor to EpOMEs, dietary intake of this fatty acid can influence the levels of these signaling molecules[3]. This raises the possibility of dietary interventions to modulate EpOME-related signaling, although more research is needed to understand the complex interplay between diet, metabolism, and disease.

Conclusion

While direct data on **cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid** is sparse, its chemical nature places it within the critically important family of linoleic acid-derived epoxy fatty acids. The comparative analysis of its well-studied isomers, 9,10-EpOME and 12,13-EpOME, reveals a complex signaling landscape where the specific regioisomer and its metabolic conversion to the corresponding diol are key determinants of biological activity. These lipids are potent modulators of inflammatory, metabolic, and cancer signaling pathways, often with the epoxide and diol forms having divergent effects.

Future research should focus on elucidating the specific signaling properties of less-studied isomers like 5,6-EpOME and on developing more selective pharmacological tools to dissect their roles in health and disease. A deeper understanding of these pathways will undoubtedly open new avenues for therapeutic development.

References

- Fukushima, A., et al. (2003). Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP. PubMed. [\[Link\]](#)
- Edin, M. L., et al. (2018). Vascular Lipidomic Profiling of Potential Endogenous Fatty Acid PPAR Ligands Reveals the Coronary Artery as Major Producer of CYP450-Derived Epoxy Fatty Acids. PMC - NIH. [\[Link\]](#)

- Imig, J. D., & Hammock, B. D. (2009). The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy. PMC - PubMed Central. [\[Link\]](#)
- Lopez-Vicario, C., et al. (2015). Effects of 12,13-EpOME and 12,13-DiHOME on the phosphorylation of AMPK... ResearchGate. [\[Link\]](#)
- Sankella, S., et al. (2022). Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade. Taylor & Francis Online. [\[Link\]](#)
- Wang, W., et al. (2022). CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid. Nature Communications. [\[Link\]](#)
- Schmelzer, K. R., et al. (2005). The Anti-Inflammatory Effects of Soluble Epoxide Hydrolase Inhibitors are Independent of Leukocyte Recruitment. PMC - PubMed Central. [\[Link\]](#)
- Wagner, K., et al. (2021). Inhibition of the Soluble Epoxide Hydrolase as an Analgesic Strategy. Dove Medical Press. [\[Link\]](#)
- Hildreth, K., et al. (2020). Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. PMC - NIH. [\[Link\]](#)
- Ni, K.-D., et al. (2024). Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. Nature. [\[Link\]](#)
- Edin, M. L., et al. (2016). CYP450-derived oxylipins mediate inflammatory resolution. PMC - PubMed Central. [\[Link\]](#)
- Ni, K.-D., et al. (2024). Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. PubMed. [\[Link\]](#)
- Yeh, C.-F., et al. (2019). Soluble epoxide hydrolase inhibition enhances anti-inflammatory and antioxidative processes, modulates microglia polarization, and promotes recovery after ischemic stroke. Dove Medical Press. [\[Link\]](#)

- Moghaddam, M. F., et al. (1997). Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase. PMC - NIH. [[Link](#)]
- Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Wikipedia. [[Link](#)]
- Bergmann, T., et al. (2022). sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. PNAS. [[Link](#)]
- Bell, S. A., et al. (2022). Concentrations of oxidized linoleic acid derived lipid mediators in the amygdala and periaqueductal grey are reduced in a mouse model of chronic inflammatory pain. PubMed Central. [[Link](#)]
- Zheng, J., et al. (2001). Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome. PubMed. [[Link](#)]
- Al-Jassabi, S., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions. [[Link](#)]
- Saraswathi, V., et al. (2025). Linoleic acid-induced endothelial activation: Role of calcium and peroxynitrite signaling. ResearchGate. [[Link](#)]
- Goodfriend, T. L., et al. (1999). Epoxy-keto derivative of linoleic acid stimulates aldosterone secretion. PubMed. [[Link](#)]
- Thompson, D. A., & Hammock, B. D. (2007). 9(10)-/12(13)-EpOME stimulates the neutrophil respiratory burst... ResearchGate. [[Link](#)]
- Tsitsigiannis, D. I., & Keller, N. P. (2007). Oxidized Fatty Acids as Inter-Kingdom Signaling Molecules. MDPI. [[Link](#)]
- McReynolds, C., et al. (2020). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. PMC - PubMed Central. [[Link](#)]
- Moghaddam, M. F., et al. (1997). Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase. PubMed - NIH. [[Link](#)]

- McReynolds, C., et al. (2020). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. PubMed. [\[Link\]](#)
- O'Sullivan, J. F., et al. (2017). PPAR-pan activation induces hepatic oxidative stress and lipidomic remodelling. PMC - NIH. [\[Link\]](#)
- Matsumoto, N., et al. (2021). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. PMC - NIH. [\[Link\]](#)
- Drosophila Population Genomics Project. (n.d.). **cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid**. Drosophila Population Genomics Project. [\[Link\]](#)
- Kelk, P., et al. (2010). Aggregatibacter actinomycetemcomitans Leukotoxin: A Powerful Tool with Capacity to Cause Imbalance in the Host Inflammatory Response. MDPI. [\[Link\]](#)
- Lee, J.-H., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxo-octadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-κB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. MDPI. [\[Link\]](#)
- Liu, Y., et al. (2010). Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. PMC - NIH. [\[Link\]](#)
- UniProt. (n.d.). 9-cis-epoxycarotenoid dioxygenase NCED1, chloroplastic - Solanum lycopersicum (Tomato). UniProt. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. mdpi.com](#) [[mdpi.com](#)]

- 2. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 4. portlandpress.com [portlandpress.com]
- 5. dovepress.com [dovepress.com]
- 6. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The Anti-Inflammatory Effects of Soluble Epoxide Hydrolase Inhibitors are Independent of Leukocyte Recruitment - PMC [pmc.ncbi.nlm.nih.gov]
- 11. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase [pubmed.ncbi.nlm.nih.gov]
- 15. Vascular Lipidomic Profiling of Potential Endogenous Fatty Acid PPAR Ligands Reveals the Coronary Artery as Major Producer of CYP450-Derived Epoxy Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

- 18. The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction to Epoxyoctadecenoic Acids (EpOMEs): A Class of Bioactive Linoleic Acid Metabolites]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15551014/docs#introduction-to-epoxyoctadecenoic-acids-epomes-a-class-of-bioactive-linoleic-acid-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)